N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-2-(naphthalen-1-yl)acetamide

• IUPAC Name: N-(benzotriazol-1-ylmethyl)-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C19H16N4O/c24-19(12-15-8-5-7-14-6-1-2-9-16(14)15)20-13-23-18-11-4-3-10-17(18)21-22-23/h1-11H,12-13H2,(H,20,24)
• InChI Key: XLIXFYODLPBGBR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CC(=O)NCN3C4=CC=CC=C4N=N3
• Molecular Formula: C19H16N4O
• Molecular Weight: 316.4 g/mol

Description

N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-2-(naphthalen-1-yl)acetamide, also known as BTA-Na, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is a derivative of benzotriazole and has been synthesized using various methods. It has been found to have various biochemical and physiological effects and has been used in several research applications.

Mechanism of Action

The mechanism of action of N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-2-(naphthalen-1-yl)acetamide is not fully understood, but it is believed to work by forming a protective layer on the surface of the metal, preventing it from reacting with the environment. This protective layer is formed due to the interaction of the benzotriazole moiety with the metal surface, which results in the formation of a complex.
Biochemical and Physiological Effects
N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-2-(naphthalen-1-yl)acetamide has been found to have various biochemical and physiological effects. It has been shown to have antioxidant properties and can scavenge free radicals. Additionally, N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-2-(naphthalen-1-yl)acetamide has been found to have anti-inflammatory effects and can inhibit the production of pro-inflammatory cytokines. It has also been found to have antitumor properties and can inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-2-(naphthalen-1-yl)acetamide has several advantages when used in lab experiments. It is a stable compound and can be easily synthesized. Additionally, it is soluble in water and organic solvents, making it easy to work with. However, N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-2-(naphthalen-1-yl)acetamide has some limitations, including its toxicity, which can limit its use in some experiments. Additionally, it can be expensive to synthesize, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for the use of N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-2-(naphthalen-1-yl)acetamide in scientific research. One potential application is as a drug delivery system, where N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-2-(naphthalen-1-yl)acetamide can be used to target specific cells or tissues. Additionally, N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-2-(naphthalen-1-yl)acetamide can be used in the development of new materials, such as self-healing polymers. Furthermore, N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-2-(naphthalen-1-yl)acetamide can be used in the development of new sensors for the detection of metal ions.
Conclusion
In conclusion, N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-2-(naphthalen-1-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its unique properties. It has been synthesized using various methods and has been found to have various biochemical and physiological effects. N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-2-(naphthalen-1-yl)acetamide has been used in several scientific research applications and has several advantages and limitations when used in lab experiments. There are several future directions for the use of N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-2-(naphthalen-1-yl)acetamide in scientific research, including as a drug delivery system and in the development of new materials and sensors.

Synthesis Methods

N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-2-(naphthalen-1-yl)acetamide can be synthesized using various methods, including the reaction of 2-naphthylamine with benzotriazole and ethyl chloroacetate in the presence of a base. Another method involves the reaction of 2-naphthylamine with benzotriazole and chloroacetic acid in the presence of a base. The synthesized compound is usually in the form of a white powder.

Scientific Research Applications

N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-2-(naphthalen-1-yl)acetamide has been used in several scientific research applications, including as a corrosion inhibitor in various industries. It has also been used in the synthesis of various organic compounds and as a fluorescent probe for the detection of metal ions. Additionally, N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-2-(naphthalen-1-yl)acetamide has been used as a stabilizer for polyvinyl chloride (PVC) and as an ultraviolet (UV) absorber in plastics.